Cas no 98136-28-8 (4,5-Dibromothiophene-3-carboxamide)

4,5-Dibromothiophene-3-carboxamide is a brominated thiophene derivative with a carboxamide functional group, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its dibromo substitution pattern enhances reactivity, facilitating further functionalization for the development of heterocyclic compounds. The carboxamide moiety provides versatility in coupling reactions and serves as a precursor for amide bond formation. This compound is particularly useful in the synthesis of thiophene-based scaffolds, which are relevant in medicinal chemistry for their potential biological activity. Its high purity and well-defined structure ensure consistent performance in research applications, including material science and drug discovery.

4,5-Dibromothiophene-3-carboxamide structure

98136-28-8 structure

Product Name:4,5-Dibromothiophene-3-carboxamide

CAS No:98136-28-8

MF:C₅H₃Br₂NOS

MW:284.956418275833

CID:5739356

PubChem ID:72183259

Update Time:2025-05-28

4,5-Dibromothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3-Thiophenecarboxamide, 4,5-dibromo-
- 98136-28-8
- 4,5-Dibromothiophene-3-carboxamide
- Inchi： 1S/C5H3Br2NOS/c6-3-2(5(8)9)1-10-4(3)7/h1H,(H2,8,9)
- InChI Key： UAXAXHWWERKUQL-UHFFFAOYSA-N
- SMILES： C1SC(Br)=C(Br)C=1C(N)=O

Computed Properties

Exact Mass: 284.82816g/mol
Monoisotopic Mass: 282.83021g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 71.3Å²

Experimental Properties

Density: 2.192±0.06 g/cm3(Predicted)
Boiling Point: 315.4±42.0 °C(Predicted)
pka: 14.55±0.50(Predicted)

4,5-Dibromothiophene-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Crysdot LLC	CD11001405-1g	4,5-Dibromothiophene-3-carboxamide	98136-28-8	95+%	1g	$545	2024-07-19

4,5-Dibromothiophene-3-carboxamide Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

98136-28-8 (4,5-Dibromothiophene-3-carboxamide) Related Products

Recommended suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Bent Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shandong Jing Kun Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.